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Compound of Interest

Compound Name: (Z)-2-Hexenoic acid

Cat. No.: B074312 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(Z)-2-Hexenoic acid is a medium-chain fatty acid with the chemical formula C₆H₁₀O₂.[1] Its

structure, featuring a cis-configured double bond conjugated to a carboxylic acid, makes it a

versatile starting material in organic synthesis. This document provides detailed application

notes and experimental protocols for the utilization of (Z)-2-Hexenoic acid in the synthesis of

various organic molecules, including esters and amides, which have applications in flavor and

fragrance industries, natural product synthesis, and potentially in the development of bioactive

compounds.

Chemical and Physical Properties
A summary of the key chemical and physical properties of (Z)-2-Hexenoic acid is presented in

Table 1.
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Property Value Reference

Molecular Formula C₆H₁₀O₂ [1]

Molecular Weight 114.14 g/mol [1]

CAS Number 1577-28-2 [1]

Appearance Colorless to pale yellow liquid

Boiling Point 216-217 °C at 760 mmHg

Solubility Soluble in alcohol

Applications in Organic Synthesis
(Z)-2-Hexenoic acid serves as a valuable precursor for a variety of chemical transformations,

primarily involving the carboxylic acid moiety and the carbon-carbon double bond.

Synthesis of (Z)-2-Hexenoate Esters
Esters of (Z)-2-Hexenoic acid are of interest in the flavor and fragrance industry and as

intermediates in the synthesis of natural products. A general and mild method for their

preparation is the Steglich esterification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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